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Compound of Interest

Compound Name: Butyl sorbate

CAS No.: 7367-78-4

Cat. No.: B1277391

Get Quote

For professionals in research, science, and drug development, a thorough understanding of

chemical compounds is paramount. This guide provides a detailed overview of butyl sorbate,

covering its fundamental chemical properties, a method for its synthesis, and its mechanism of

action as an antimicrobial agent.

Core Chemical and Physical Properties
Butyl sorbate, also known as butyl 2,4-hexadienoate, is the ester of sorbic acid and butanol.

[1] It is recognized for its use as a preservative in various products, leveraging its ability to

inhibit the growth of bacteria, yeast, and mold.[1]

The key quantitative properties of butyl sorbate are summarized in the table below for easy

reference and comparison.
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Property Value Unit

Molecular Formula C₁₀H₁₆O₂

Molecular Weight 168.23 g/mol

CAS Number 7367-78-4

Density 0.9216 g/cm³ (at 20 °C)

Boiling Point 226.5 °C (at 760 mmHg)

Melting Point 120-140 °C

Flash Point 97.5 °C

Refractive Index 1.4875 (at 20°C)

Synthesis of Butyl Sorbate: An Experimental
Protocol
The synthesis of butyl sorbate is commonly achieved through the esterification of sorbic acid

with n-butanol.[1] A patented method highlights a procedure that enhances the reaction yield by

operating under negative pressure.[2]

Objective: To synthesize butyl sorbate via acid-catalyzed esterification of sorbic acid and n-

butanol.

Materials:

Sorbic Acid

n-butanol

p-toluenesulfonic acid (catalyst)

Toluene (water-carrying agent)

Procedure:
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The reaction is set up with sorbic acid and n-butanol, with a molar ratio of sorbic acid to n-

butanol ranging from 1:1.0 to 1:2.5.[2] A more specific molar ratio of 1:1.1 to 1:1.5 is also

suggested.[2]

Toluene is introduced into the reaction mixture to act as a water-carrying agent, forming an

azeotrope with the water produced during the esterification.[2]

P-toluenesulfonic acid is added as a catalyst to facilitate the reaction.[2]

The reaction is conducted under a negative pressure of 37.3 kPa to 61.3 kPa.[2] This

reduction in pressure aids in the removal of water, which in turn helps to drive the reaction

towards the formation of the ester product and reduces the potential for polymerization of

sorbic acid at high temperatures.[2]

The continuous removal of water via the toluene azeotrope under negative pressure

increases the reaction speed and shortens the overall reaction time, leading to a higher yield

of butyl sorbate.[2]

Antimicrobial Mechanism of Action
The preservative efficacy of butyl sorbate stems from its ability to disrupt microbial cellular

functions. The primary mechanism is understood to be the interference with microbial cell

membranes and essential metabolic pathways.[1] It is believed that the undissociated form of

the acid is the active antimicrobial component, which explains why its effectiveness is

dependent on the pH of the environment.[1] By disrupting these fundamental cellular

processes, butyl sorbate effectively inhibits the growth and proliferation of a wide range of

microorganisms.

Visualizing the Synthesis Workflow
To further elucidate the synthesis process, the following diagram illustrates the experimental

workflow for the production of butyl sorbate.
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Synthesis workflow for Butyl Sorbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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